5-bromo-N-(3-fluorobenzyl)pyridin-3-amine

• IUPAC Name: 5-bromo-N-[(3-fluorophenyl)methyl]pyridin-3-amine
• InChI: InChI=1S/C12H10BrFN2/c13-10-5-12(8-15-7-10)16-6-9-2-1-3-11(14)4-9/h1-5,7-8,16H,6H2
• InChI Key: NISSHTGIDLJFEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CNC2=CC(=CN=C2)Br
• Molecular Formula: C12H10BrFN2
• Molecular Weight: 281.12 g/mol

Description

5-bromo-N-(3-fluorobenzyl)pyridin-3-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound belongs to the class of pyridine derivatives and has a molecular weight of 305.2 g/mol.

Mechanism of Action

The mechanism of action of 5-bromo-N-(3-fluorobenzyl)pyridin-3-amine involves its ability to inhibit the activity of specific kinases. The compound binds to the ATP-binding site of these kinases, preventing them from phosphorylating their downstream targets. This inhibition leads to the suppression of cell proliferation and survival, making it a promising candidate for the development of anticancer drugs.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-bromo-N-(3-fluorobenzyl)pyridin-3-amine are primarily related to its inhibitory activity against specific kinases. By blocking the activity of these kinases, the compound can prevent the growth and survival of cancer cells, as well as suppress inflammation in the case of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-N-(3-fluorobenzyl)pyridin-3-amine in lab experiments is its high potency and selectivity against specific kinases. This makes it a valuable tool for studying the role of these kinases in various biological processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 5-bromo-N-(3-fluorobenzyl)pyridin-3-amine. One direction is the development of more potent and selective analogs of this compound for use in anticancer and anti-inflammatory drug discovery. Another direction is the investigation of the compound's potential use in combination with other drugs for enhanced therapeutic effects. Additionally, the compound's mechanism of action could be further elucidated through structural and biochemical studies.

Synthesis Methods

The synthesis of 5-bromo-N-(3-fluorobenzyl)pyridin-3-amine involves a multi-step process that includes the reaction of 3-fluorobenzylamine with 2-bromo-5-chloropyridine, followed by further purification and isolation steps. The yield of this synthesis method is generally high, making it an efficient and reliable method for producing this compound.

Scientific Research Applications

5-bromo-N-(3-fluorobenzyl)pyridin-3-amine has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibitory activity against various kinases, including JAK2 and FLT3, which are involved in the development of several types of cancers. The compound has also been investigated for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis.